Cas no 2172089-00-6 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-yl}acetic acid
• CAS No: 2172089-00-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6027456
• PubChem ID: 165557856
• Update Time: 2025-06-15

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-yl}acetic acid
• 2172089-00-6
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxan-4-yl}acetic acid
• EN300-1545024

• Inchi： 1S/C27H32N2O6/c1-26(2,15-23(30)28-27(16-24(31)32)11-13-34-14-12-27)29-25(33)35-17-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,22H,11-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： BLJZHVNVGZZBRN-UHFFFAOYSA-N
• SMILES： O1CCC(CC(=O)O)(CC1)NC(CC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-yl}acetic acid

Introduction to 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-yl}acetic Acid (CAS No. 2172089-00-6)

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-yl}acetic acid, identified by its CAS number 2172089-00-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a valuable candidate for further research and development in drug discovery.

The structure of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-yl}acetic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of an oxan ring, which is a cyclic ether moiety, along with an amino group and a carboxylic acid terminal, suggests potential interactions with biological targets such as enzymes and receptors. These features make the compound a promising candidate for modulating various cellular processes.

In recent years, there has been a growing interest in the development of novel compounds with enhanced selectivity and efficacy. The fluoren-9-ylmethoxycarbonyl moiety in the molecule is particularly noteworthy, as fluorene derivatives are known for their stability and ability to interact with biological systems. This structural feature may contribute to the compound's bioavailability and pharmacokinetic properties, making it an attractive candidate for further investigation.

The< strong>acetic acid moiety at the end of the molecule provides a polar group that can enhance solubility in aqueous environments, which is crucial for drug delivery systems. Additionally, the< strong>3-methylbutanamidooxan segment introduces a branched structure that can influence the compound's binding affinity and metabolic stability. These structural elements collectively contribute to the compound's potential as a therapeutic agent.

Recent studies have highlighted the importance of< strong>bioisosterism in drug design, where structural analogs are explored to improve drug-like properties without altering core biological activity. The< strong>2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-yl}acetic acid structure exemplifies this approach by incorporating bioisosteric replacements that maintain functionality while enhancing pharmacological profiles.

The< strong>CAS number 2172089-00-6 serves as a unique identifier for this compound, facilitating its recognition in scientific literature and databases. This standardized naming system ensures consistency across different research platforms and publications, aiding in the accurate documentation and retrieval of information related to< strong>2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-ylylacetic acid.

In the context of drug discovery,< strong>2-{4-3-(({(9H-fluoren}-9 -yl)methoxycarbonyl}amino)-3-methylbutanamidooxan}-4 -yl)acetic acid, CAS No. 2172089 -00 -6, represents a promising lead compound that warrants further exploration. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research in this area continues to advance, compounds like< strong >2-{4 - 3 - ({{(9H-fluorene -9 -yl)methoxycarbonyl}amino) - 3 - methylbutanamidooxan - 4 - yl}acetic acid are expected to play a significant role in addressing unmet medical needs.

The development of< strong >2-{4 - 3 - ({{(9H-fluorene}-9 -yl)methoxycarbonyl}amino) - 3 - methylbutanamidooxan}-4 -yl}acetic acid, CAS No. 2172089 -00 -6, underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By leveraging advances in synthetic chemistry and computational modeling, researchers can optimize the properties of this compound to enhance its therapeutic potential.

The< strong >fluorene moiety, while not directly involved in biological activity itself but acts as an anchor point for further derivatization into biologically active molecules such as kinase inhibitors or other enzyme modulators.

The oxetane ring introduces conformational constraints that may influence binding affinity by restricting rotation around certain bonds within this heterocyclic system; these constraints could lead towards higher specificity when interacting with target proteins or enzymes compared against more flexible structures lacking such rigid frameworks.